2-((6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-2-[[6-oxo-4-(trifluoromethyl)-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C12H14F3N3O3S/c13-12(14,15)8-4-9(19)18-11(17-8)22-6-10(20)16-5-7-2-1-3-21-7/h4,7H,1-3,5-6H2,(H,16,20)(H,17,18,19)
• InChI Key: LADHOPFGRPNGER-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=NC(=CC(=O)N2)C(F)(F)F
• Molecular Formula: C12H14F3N3O3S
• Molecular Weight: 337.32 g/mol

Description

2-((6-oxo-4-(trifluoromethyl)-1,6-dihydropyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C12H14F3N3O3S and its molecular weight is 337.32. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Conformation Analysis

Research has been conducted on the crystal structures of compounds with similar structural frameworks, emphasizing the conformational characteristics around the thioacetamide bridge and intramolecular hydrogen bonding. For instance, studies on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides revealed a folded conformation about the methylene C atom, with significant intramolecular N—H⋯N hydrogen bond stabilizing this conformation (S. Subasri et al., 2016).

Synthesis of Trifluoromethylated Analogues

The synthesis of trifluoromethylated analogues of 4,5-dihydroorotic acid demonstrates the utility of trifluoromethyl pyrimidinones in creating novel compounds with potential biochemical applications. These analogues have been synthesized through Michael-like 1,4-conjugate hydrocyanation, showcasing the orthogonal intramolecular C–F···C=O interaction, which may stabilize certain molecular conformations (V. Sukach et al., 2015).

Antimicrobial Activity

Compounds incorporating the pyrimidinone moiety have been investigated for their antimicrobial properties. For example, novel benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines derived from visnaginone and khellinone have shown significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting the therapeutic potential of these chemical structures (A. Abu‐Hashem et al., 2020).

Synthesis of Pyrimidinone and Oxazinone Derivatives

Further research into the synthesis of pyrimidinones, oxazinones, and their derivatives as antimicrobial agents showcases the versatility of the pyrimidinone core in developing new compounds with potential applications in combating microbial resistance. These studies utilize various starting materials to create a range of compounds evaluated for their antibacterial and antifungal activities (A. Hossan et al., 2012).